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Compound of Interest

Compound Name: MES sodium salt

Cat. No.: B011074 Get Quote

This guide provides troubleshooting advice and answers to frequently asked questions for

researchers, scientists, and drug development professionals encountering issues with MES (2-

(N-morpholino)ethanesulfonic acid) buffer solutions, particularly discoloration.

Frequently Asked Questions (FAQs)
Q1: What is MES buffer and what is it used for?

MES is a zwitterionic buffer developed by Good and his colleagues.[1] It is commonly used in

biochemistry and molecular biology to maintain a stable pH in the range of 5.5 to 6.7.[2][3] Its

desirable properties include high water solubility, minimal binding to metal ions, and low UV

absorbance, making it suitable for various applications such as enzyme assays, protein

purification, electrophoresis, and cell culture.[2][3][4]

Q2: My MES buffer solution has turned yellow. What is the cause?

A yellow discoloration in MES buffer solutions is a common observation and can be attributed

to several factors:

Aging: Over time, MES buffer solutions can degrade, leading to the formation of a yellow-

colored substance.[5]

Exposure to Heat: High temperatures, such as those from autoclaving, can cause the buffer

to turn yellow immediately.[5][6] Heating MES buffer at 75°C for a short period can also

induce a yellow color.[7]
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Exposure to Light: Prolonged exposure to light can also contribute to the yellowing of MES

buffer solutions over time.[8][9]

While the exact identity of the yellow degradation product is not clearly defined in the literature,

it is a known phenomenon associated with the buffer's stability.[5][6]

Q3: Does the yellow color affect the performance of my MES buffer?

The yellowing of an MES buffer solution does not necessarily indicate a change in its pH.[5][6]

Some sources suggest that a slight coloration over time may not affect the quality or

performance of the buffer in certain applications.[9][10] However, for sensitive experiments, it is

generally recommended to use a fresh, colorless solution to ensure reproducibility and avoid

potential interference from the unknown degradation products.[5]

Q4: How should I properly prepare and store my MES buffer solution to prevent it from turning

yellow?

To maintain the stability and prevent discoloration of your MES buffer solution, follow these best

practices:

Preparation:

Use high-purity MES powder and deionized water.[8]

Filter-sterilize the solution using a 0.22 µm filter instead of autoclaving.[2][6] Autoclaving is

not recommended as it can cause degradation.[2][5]

Storage:

Store the solution at 2-8°C.[2][6][8]

Protect the solution from light by storing it in a dark or opaque bottle, or by wrapping the

container in aluminum foil.[5][8]

Ensure the container is well-sealed to prevent contamination.[8]

The shelf life of a properly stored MES buffer solution can be several months.[2][3][6]
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Troubleshooting Guide: My MES Buffer is Yellow
This guide will help you determine the cause of your yellow MES buffer and the appropriate

course of action.

Visual Inspection and Initial Assessment
Observation Potential Cause Recommended Action

Faint Yellow Color Aging, minor light exposure

Check the pH of the buffer. If it

is within the expected range,

you may consider using it for

non-critical applications.

However, for sensitive assays,

preparing a fresh solution is

recommended.

Bright Yellow Color
Significant degradation due to

age, heat, or light exposure

Discard the buffer and prepare

a fresh solution.

Precipitate or Cloudiness
Contamination or precipitation

of salts

Discard the buffer and prepare

a fresh solution, ensuring all

components are fully

dissolved.

Troubleshooting Workflow
The following diagram outlines the decision-making process when you encounter a yellow MES

buffer solution.
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Troubleshooting Yellow MES Buffer

Observation

Assessment

Action

Prevention

MES Buffer is Yellow

How old is the buffer?
How was it stored?

(Light/Temp Exposure)
How was it prepared?

(Autoclaved?)

Check pH

Use for non-critical
applications

pH is OK

Discard and prepare
fresh buffer

pH is out of range
or in doubt

Follow Best Practices:
- Store at 2-8°C

- Protect from light
- Filter-sterilize (do not autoclave)

Click to download full resolution via product page

Troubleshooting workflow for yellow MES buffer.
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Experimental Protocols
Protocol 1: Preparation of a 0.5 M MES Stock Solution (pH 6.0)

Materials:

MES Free Acid powder (MW: 195.24 g/mol )

High-purity deionized water (dH₂O)

10 N NaOH solution

Calibrated pH meter

Stir plate and stir bar

Graduated cylinders and beakers

0.22 µm sterile filter unit

Sterile storage bottle (amber or wrapped in foil)

Procedure:

In a beaker, dissolve 97.62 g of MES free acid in 800 mL of dH₂O.

Place the beaker on a stir plate and stir until the powder is completely dissolved. The initial

pH of the solution will be around 3.2.[6]

Slowly add 10 N NaOH while monitoring the pH with a calibrated pH meter. Continue adding

NaOH until the pH reaches 6.0.

Transfer the solution to a 1 L graduated cylinder and add dH₂O to bring the final volume to 1

L.

Filter-sterilize the solution using a 0.22 µm filter unit into a sterile storage bottle.

Label the bottle with the solution name, concentration, pH, and date of preparation.
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Store the bottle at 2-8°C, protected from light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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